Cas no 2171972-99-7 (2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid)

• Product Name: 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid
• CAS No: 2171972-99-7
• MF: C₁₀H₉FO₄
• MW: 212.174466848373
• CID: 5777737
• PubChem ID: 165796082
• Update Time: 2025-07-31

2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid
• 2171972-99-7
• EN300-1653177
• 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid

• Inchi： 1S/C10H9FO4/c1-5-3-4-6(9(12)13)8(11)7(5)10(14)15-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： WMBGHXCAZRBLQY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(C)=C1C(=O)OC

Computed Properties

• Exact Mass: 212.04848693g/mol
• Monoisotopic Mass: 212.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid

Introduction to 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid (CAS No. 2171972-99-7)

2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid (CAS No. 2171972-99-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro substituent, a methoxycarbonyl group, and a methyl group attached to a benzene ring. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid is C₁₀H₉FO₃, and it has a molecular weight of 198.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including Friedel-Crafts acylation, esterification, and fluorination. These reactions are carefully controlled to ensure high purity and yield, which are crucial for its use in downstream applications.

In the pharmaceutical industry, 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid has shown promise as an intermediate in the synthesis of drugs targeting various diseases. For instance, recent studies have explored its potential as a building block for the development of anti-inflammatory agents and anticancer drugs. The fluoro substituent in the molecule can enhance the lipophilicity and metabolic stability of the final drug product, while the methoxycarbonyl group can improve solubility and bioavailability.

A notable example of its application is in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used to treat conditions such as arthritis and other inflammatory disorders. The introduction of fluorine atoms into the molecular structure can significantly enhance the pharmacological properties of these drugs, leading to improved efficacy and reduced side effects. Research published in the Journal of Medicinal Chemistry has highlighted the role of 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid in the development of novel NSAIDs with enhanced therapeutic profiles.

Beyond pharmaceuticals, 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid has also found applications in agrochemicals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of herbicides and pesticides. For example, studies have shown that compounds derived from this acid can exhibit selective herbicidal activity against certain weed species while being safe for crops. This makes it a valuable tool in modern agriculture for managing weed populations without causing harm to the environment.

In materials science, 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid has been explored for its potential use in the development of functional polymers and coatings. The presence of functional groups such as carboxylic acid and methoxycarbonyl allows for easy modification and cross-linking, leading to materials with tailored properties such as enhanced mechanical strength, thermal stability, and chemical resistance. These materials have applications in areas such as electronics, automotive coatings, and biomedical devices.

The synthesis of 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid typically involves several steps. One common approach is to start with 4-methylbenzaldehyde, which undergoes Friedel-Crafts acylation to form 3-formyl-4-methylbenzoic acid. This intermediate is then converted to 3-(methoxycarbonyl)-4-methylbenzoic acid through esterification with methanol. Finally, fluorination using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) yields the desired product. Each step is optimized to ensure high yield and purity, making it suitable for large-scale production.

The physical properties of 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid, such as its melting point (155°C) and solubility in common organic solvents like ethanol and dichloromethane, make it easy to handle and process in various chemical reactions. Its stability under different conditions also contributes to its versatility as an intermediate.

In conclusion, 2-Fluoro-3-(methoxycarbonyl)-4-methylbenzoic acid (CAS No. 2171972-99-7) is a multifunctional compound with a wide range of applications across different industries. Its unique chemical structure and properties make it an essential building block for the development of advanced materials and pharmaceuticals. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.